1-Acetyl-6-bromo-1,2-dihydrospiro[indole-3,3'-thietane]

• Molecular Formula: C12H12BrNOS
• Molecular Weight: 298.20 g/mol
• IUPAC Name: 1-(6-bromospiro[2H-indole-3,3'-thietane]-1-yl)ethanone
• InChI: InChI=1S/C12H12BrNOS/c1-8(15)14-5-12(6-16-7-12)10-3-2-9(13)4-11(10)14/h2-4H,5-7H2,1H3
• InChI Key: CIGPDYVRWHVABX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC2(CSC2)C3=C1C=C(C=C3)Br

Description

1-Acetyl-6-bromo-1,2-dihydrospiro[indole-3,3'-thietane] is a useful research compound. Its molecular formula is C12H12BrNOS and its molecular weight is 298.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Acetyl-6-bromo-1,2-dihydrospiro[indole-3,3'-thietane] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Acetyl-6-bromo-1,2-dihydrospiro[indole-3,3'-thietane] including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To an ice cooled solution of 6-bromo-1,2-dihydrospiro[indole-3,3′-thietane] (0.25 g, 0.96 mmol), 4-dimethylaminopyridine (5.89 mg, 0.048 mmol), and triethylamine (0.269 mL, 1.928 mmol) in DCM (9.64 mL) was added acetyl chloride (0.137 mL, 1.928 mmol). The solution was stirred for 5 min at this temperature, the ice bath was removed and the solution was stirred at rt for 3 h. The reaction was poured into 2N HCl aqueous solution and extracted with EtOAc. The combined organic extracts were dried over MgSO4 and concentrated under reduced pressure to give 1-acetyl-6-bromo-1,2-dihydrospiro[indole-3,3′-thietane] as a yellow solid. Mass Spectrum (ESI) m/e=297.9 [(M+1) (79Br)] and 300.0 [(M+1) (81Br)].